5-bromo-2-chloro-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
Description
5-bromo-2-chloro-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide, also known as BCPB, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. BCPB belongs to the class of benzamide derivatives and has been found to exhibit promising biological activities, making it a subject of interest for researchers in the field of medicinal chemistry.
Scientific Research Applications
Catalyst in Chemical Reactions
The compound has been used in various research studies for its unique properties, including its ability to act as a catalyst . Catalysts are substances that increase the rate of chemical reactions without being consumed in the process.
Substrate for Various Enzymes
It also has the ability to act as a substrate for various enzymes . Enzymes are biological molecules that significantly speed up the rate of virtually all of the chemical reactions that take place within cells.
Forming Strong Covalent Bonds
The compound is known for its ability to form strong covalent bonds with other molecules. Covalent bonds are a type of chemical bond that involves the sharing of electron pairs between atoms.
Antiviral Activity
Indole derivatives, which include this compound, have shown antiviral activity . They have been found to inhibit the replication of various viruses, making them potential candidates for the development of new antiviral drugs .
Anti-inflammatory Activity
Indole derivatives also possess anti-inflammatory activity . Inflammation is a biological response to harmful stimuli, and drugs with anti-inflammatory activity can help reduce this response .
Anticancer Activity
Another significant application of indole derivatives is their anticancer activity . They have been found to inhibit the growth of various types of cancer cells, making them potential candidates for the development of new anticancer drugs .
Antioxidant Activity
Finally, indole derivatives have demonstrated antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
properties
IUPAC Name |
5-bromo-2-chloro-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrClN3O3S/c1-27(25,26)17-9-8-16(22-23-17)11-2-5-13(6-3-11)21-18(24)14-10-12(19)4-7-15(14)20/h2-10H,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQSRAILHQFHHSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrClN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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